1. Home
  2. Product
  3. Main Products
  4. 5-(4-Chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione
5-(4-Chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione 5-(4-Chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione
Brand Name: Vulcanchem
CAS No.: 7062-37-5
VCID: VC0483963
InChI: InChI=1S/C22H22ClN3O2S/c1-4-9-29-21-25-19-18(20(28)26-21)16(12-5-7-13(23)8-6-12)17-14(24-19)10-22(2,3)11-15(17)27/h4-8,16H,1,9-11H2,2-3H3,(H2,24,25,26,28)
SMILES: CC1(CC2=C(C(C3=C(N2)NC(=NC3=O)SCC=C)C4=CC=C(C=C4)Cl)C(=O)C1)C
Molecular Formula: C22H22ClN3O2S
Molecular Weight: 427.9g/mol

5-(4-Chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione

CAS No.: 7062-37-5

Main Products

VCID: VC0483963

Molecular Formula: C22H22ClN3O2S

Molecular Weight: 427.9g/mol

5-(4-Chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione - 7062-37-5

CAS No. 7062-37-5
Product Name 5-(4-Chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione
Molecular Formula C22H22ClN3O2S
Molecular Weight 427.9g/mol
IUPAC Name 5-(4-chlorophenyl)-8,8-dimethyl-2-prop-2-enylsulfanyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione
Standard InChI InChI=1S/C22H22ClN3O2S/c1-4-9-29-21-25-19-18(20(28)26-21)16(12-5-7-13(23)8-6-12)17-14(24-19)10-22(2,3)11-15(17)27/h4-8,16H,1,9-11H2,2-3H3,(H2,24,25,26,28)
Standard InChIKey HPHDNJQDIWRKLI-UHFFFAOYSA-N
Isomeric SMILES CC1(CC2=C(C(C3=C(N2)NC(=NC3=O)SCC=C)C4=CC=C(C=C4)Cl)C(=O)C1)C
SMILES CC1(CC2=C(C(C3=C(N2)NC(=NC3=O)SCC=C)C4=CC=C(C=C4)Cl)C(=O)C1)C
Canonical SMILES CC1(CC2=C(C(C3=C(N2)NC(=NC3=O)SCC=C)C4=CC=C(C=C4)Cl)C(=O)C1)C
PubChem Compound 5263006
Last Modified Nov 09 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19